Cas no 1355233-53-2 (C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine)

• Product Name: C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine
• CAS No: 1355233-53-2
• MF: C₁₄H₂₄N₄
• MW: 248.367162704468
• CID: 5169452
• Update Time: 2025-10-31

C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

• C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine

• Inchi： 1S/C14H24N4/c1-11(2)17-6-8-18(9-7-17)14-5-4-13(10-15)12(3)16-14/h4-5,11H,6-10,15H2,1-3H3
• InChI Key： VZQGVFQNPWFSAL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C(C)C)CC2)=CC=C1CN

Additional information on C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine

Recent Advances in the Study of 1355233-53-2 and C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine

The compound 1355233-53-2 and its derivative, C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of compounds being investigated for their potential therapeutic applications, particularly in the treatment of neurological disorders and cancers. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1355233-53-2, which contribute to its high binding affinity for specific neurotransmitter receptors. The compound's ability to modulate receptor activity has been demonstrated in vitro and in vivo, suggesting its potential as a lead compound for the development of novel neuropharmacological agents. Additionally, the derivative C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine has shown promising results in preclinical trials, particularly in targeting aberrant signaling pathways in cancer cells.

One of the key advancements in the study of these compounds is the optimization of their synthetic pathways. Researchers have developed more efficient and scalable methods for producing 1355233-53-2 and its derivatives, which is crucial for advancing these molecules into clinical trials. The improved synthesis not only enhances yield but also ensures higher purity and stability of the final products, addressing previous challenges in large-scale production.

In terms of biological activity, recent investigations have focused on the mechanistic insights of how these compounds interact with their molecular targets. For instance, C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine has been shown to inhibit the activity of specific kinases involved in cancer cell proliferation. This inhibition leads to apoptosis and reduced tumor growth in animal models, providing a strong rationale for further development as an anticancer agent.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the progress made so far underscores the potential of 1355233-53-2 and its derivatives as valuable tools in both basic research and drug development.

In conclusion, the study of 1355233-53-2 and C-[6-(4-Isopropyl-piperazin-1-yl)-2-methyl-pyridin-3-yl]-methylamine represents a vibrant area of research with significant implications for medicine. Continued exploration of their pharmacological properties and therapeutic potential is expected to yield important insights and potentially new treatments for a range of diseases.